Cas no 22976-70-1 (4-Carboxyphenylalanine)

4-Carboxyphenylalanine is a non-natural aromatic amino acid derivative featuring a carboxyl group attached to the phenyl ring of phenylalanine. This modification enhances its utility in peptide synthesis and bioconjugation, offering a reactive handle for further functionalization. The carboxyl group provides a site for amide bond formation or metal coordination, making it valuable in designing bioactive peptides, metal-chelating agents, or molecular probes. Its structural similarity to natural phenylalanine allows for incorporation into peptide backbones while introducing additional chemical versatility. The compound is particularly useful in medicinal chemistry and materials science, where tailored functional groups are required for specific applications.

4-Carboxyphenylalanine structure

Product Name:4-Carboxyphenylalanine

CAS No:22976-70-1

MF:C₁₀H₁₁NO₄

MW:209.198642969131

MDL:MFCD00214822

CID:288384

PubChem ID:265273

Update Time:2025-11-02

4-Carboxyphenylalanine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Amino-2-carboxyethyl)benzoic acid
- (¡À)-4-CARBOXYLIC ACID PHENYLALANIN
- Phenylalanine,4-carboxy-
- 2-(p-carboxybenzyl)glycine
- 3-(4-hydrazinophenyl)propanoic acid
- 4-(2-carboxyethyl)phenylhydrazine hydrochloride
- 4-Carboxy-phenylalanin
- 4-carboxy-phenylalanine
- AGN-PC-00PT0A
- Benzenepropanoic acid, 4-hydrazino-
- F2158-1105
- p-carboxyethyl phenyl hydrazine hydrochloride
- p-Carboxyphenylalanin
- p-Carboxy-phenylalanin
- p-carboxyphenylalanine
- SureCN3131825
- 4-carboxyphenylalanine
- (S)-4-(2-Amino-2-carboxyethyl)benzoic acid
- NSC101133
- 4-carboxy-DL-phenylalanine
- YXDGRBPZVQPESQ-UHFFFAOYSA-N
- (+/-)-4-Carboxylic acid phenylalanine
- AK126692
- AX8043224
- 4-(2-amino-3-hydroxy-3-oxopropyl)benzoic acid
- 4-Carboxyphenylalanine (H-DL-Phe(4-CO2H)-OH)
- CS-0157582
- 4-(2-Amino-2-carboxyethyl)benzoicacid
- (+/-)-2-AMINO-3-(4-CARBOXYPHENYL)PROPIONIC ACID
- SCHEMBL157002
- 24213-90-9
- NSC-101133
- D70910
- 22976-70-1
- L-Phe(4-COOH)-OH
- MFCD00214822
- (+/-)-2-AMINO-3-(4-CARBOXYPHENYL)PROPIONICACID
- AKOS016012965
- W-201959
- 4-Carboxyphenylalanine
- MDL： MFCD00214822
- Inchi： 1S/C10H11NO4/c11-8(10(14)15)5-6-1-3-7(4-2-6)9(12)13/h1-4,8H,5,11H2,(H,12,13)(H,14,15)
- InChI Key： YXDGRBPZVQPESQ-UHFFFAOYSA-N
- SMILES： OC(C(CC1C=CC(C(=O)O)=CC=1)N)=O

Computed Properties

Exact Mass: 208.061
Monoisotopic Mass: 209.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 101

Experimental Properties

PSA: 107.9

4-Carboxyphenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT342-100mg	4-Carboxyphenylalanine	22976-70-1	95+%	100mg	1113CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT342-250mg	4-Carboxyphenylalanine	22976-70-1	95+%	250mg	2672CNY	2021-05-07
Chemenu	CM152896-1g	4-(2-amino-2-carboxyethyl)benzoic acid	22976-70-1	95%	1g	$557	2021-06-09
Alichem	A019099167-1g	4-(2-Amino-2-carboxyethyl)benzoic acid	22976-70-1	95%	1g	$504.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT342-200mg	4-Carboxyphenylalanine	22976-70-1	95+%	200mg	1775.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT342-50mg	4-Carboxyphenylalanine	22976-70-1	95+%	50mg	710.0CNY	2021-07-10
Chemenu	CM152896-1g	4-(2-amino-2-carboxyethyl)benzoic acid	22976-70-1	95%	1g	$592	2024-07-28
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eNovation Chemicals LLC	D750290-250mg	(+/-)-2-AMINO-3-(4-CARBOXYPHENYL)PROPIONIC ACID	22976-70-1	95+%	250mg	$235	2024-06-06
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